N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C22H19N3O5
• Molecular Weight: 405.4 g/mol
• IUPAC Name: N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C22H19N3O5/c1-27-15-6-8-16(9-7-15)29-13-20(26)24-17-12-14(5-10-18(17)28-2)22-25-21-19(30-22)4-3-11-23-21/h3-12H,13H2,1-2H3,(H,24,26)
• InChI Key: LEXPIGNQXBIRJU-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)C3=NC4=C(O3)C=CC=N4)OC

Description

N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide, commonly known as MO-106, is a novel compound that has recently gained attention in the field of scientific research. It is a small molecule inhibitor that has shown promising results in various studies related to cancer and other diseases.

Mechanism of Action

The mechanism of action of MO-106 involves the inhibition of specific enzymes and signaling pathways that are involved in the development and progression of various diseases. MO-106 has been found to inhibit the activity of kinases, which are enzymes that play a crucial role in cell signaling and proliferation. It has also been found to inhibit the activity of other enzymes that are involved in the regulation of inflammation and neurodegeneration.
Biochemical and Physiological Effects
MO-106 has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and signaling pathways that are involved in the development and progression of diseases. Additionally, MO-106 has been found to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

MO-106 has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. Additionally, it has been extensively studied for its potential therapeutic applications, making it a promising compound for further research. However, MO-106 also has some limitations for lab experiments. It is a complex compound that requires expertise in organic chemistry for synthesis. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for MO-106 research. One potential direction is to further investigate its potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. Additionally, future studies could focus on understanding the mechanism of action of MO-106 and identifying its molecular targets. This could help to elucidate its potential therapeutic applications and inform the development of new drugs based on MO-106.

Synthesis Methods

The synthesis of MO-106 involves several steps, including the preparation of 2-(4-methoxyphenoxy)acetic acid, 2-bromo-5-methoxyacetophenone, and 2-amino-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenol. These compounds are then reacted to form MO-106. The synthesis of MO-106 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

MO-106 has been extensively studied for its potential therapeutic applications. It has shown promising results in various studies related to cancer, inflammation, and neurodegenerative diseases. MO-106 has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, MO-106 has been found to have neuroprotective effects in animal models of neurodegenerative diseases.